2,2-diphenyl-N-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)acetamide

• Molecular Formula: C24H21N3OS
• Molecular Weight: 399.5 g/mol
• IUPAC Name: 2,2-diphenyl-N-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)acetamide
• InChI: InChI=1S/C24H21N3OS/c28-23(20(16-9-3-1-4-10-16)17-11-5-2-6-12-17)27-22-21-18-13-7-8-14-19(18)29-24(21)26-15-25-22/h1-6,9-12,15,20H,7-8,13-14H2,(H,25,26,27,28)
• InChI Key: AAIORKWXKILRRP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(N=CN=C3S2)NC(=O)C(C4=CC=CC=C4)C5=CC=CC=C5

Description

2,2-Diphenyl-N-(5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4-yl)acetamide is a complex organic compound that belongs to the class of heterocyclic compounds. It features a unique structure that includes a benzothieno-pyrimidine core, which is known for its potential biological and pharmacological activities. This compound has garnered interest in various fields of scientific research due to its diverse applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-diphenyl-N-(5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4-yl)acetamide typically involves multiple steps. One common method includes the cyclization of appropriate precursors under specific conditions. For instance, the reaction of 4-(prop-2-yn-1-yloxy)-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidines with various aryl and alkyl azides in the presence of copper sulfate and sodium ascorbate as a catalyst . The structures of the synthesized compounds are characterized by various spectroscopic techniques such as NMR, FT-IR, and mass spectrometry .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

2,2-Diphenyl-N-(5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be performed using agents like lithium aluminium hydride to yield reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, particularly involving the aromatic rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminium hydride, and catalysts like copper sulfate and sodium ascorbate .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound .

Scientific Research Applications

2,2-Diphenyl-N-(5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4-yl)acetamide has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of various heterocyclic compounds.

Biology: The compound has shown potential in biological studies, particularly in anticancer research.

Medicine: It is being investigated for its therapeutic potential against various diseases, including cancer.

Industry: The compound finds applications in the fabrication of organic thin film transistors (OFETs), photovoltaic cells, and organic light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of 2,2-diphenyl-N-(5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4-yl)acetamide involves its interaction with specific molecular targets and pathways. For instance, it has been shown to inhibit certain enzymes and proteins, leading to the disruption of cellular processes in cancer cells . The compound’s structure allows it to bind to these targets effectively, thereby exerting its biological effects.

Comparison with Similar Compounds

Similar Compounds

• 2,7-Diphenyl 1benzothieno3,2-bbenzothiophene : Used in the fabrication of OFETs and OLEDs .
• 4,7-Diphenyl-3a,4,7,7a-tetrahydroisobenzofuran-1,3-dione : Known for its unique chemical properties .
• 5,6,7,8-Tetrahydro-2-naphthylamine : Another heterocyclic compound with potential biological activities .

Uniqueness

What sets 2,2-diphenyl-N-(5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4-yl)acetamide apart is its specific benzothieno-pyrimidine core, which imparts unique biological and chemical properties. This structure allows for diverse applications in various fields, making it a compound of significant interest in scientific research.